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Compound of Interest

Compound Name: AF488 NHS ester

Cat. No.: B12304005 Get Quote

Researchers and scientists working with AF488 NHS ester must adhere to stringent safety

protocols to ensure personal and environmental safety. While not classified as a hazardous

substance under the Globally Harmonized System (GHS), proper handling and disposal are

paramount due to its reactive nature.[1][2] This guide provides immediate, essential safety

information, operational procedures, and disposal plans to foster a secure laboratory

environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling AF488 NHS ester, a comprehensive approach to safety involves the use of

appropriate personal protective equipment and engineering controls.

Recommended Personal Protective Equipment:

Eye and Face Protection: Safety glasses with side-shields are essential to protect against

accidental splashes.[3]

Hand Protection: Impervious gloves, such as nitrile or latex, must be worn to prevent skin

contact.[1][3]

Body Protection: A lightweight protective laboratory coat is required to protect clothing and

skin.
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Respiratory Protection: In cases of insufficient ventilation or when handling the powder form,

a suitable respiratory mask should be worn.

Engineering Controls:

Fume Hood: All work with AF488 NHS ester, especially when handling the solid powder or

preparing stock solutions, should be conducted in a certified chemical fume hood to minimize

inhalation exposure.

Quantitative Data Summary
The following table summarizes the key quantitative data available for AF488 NHS ester.

Property Value

Molecular Formula C31H32N4O13S2

Molecular Weight 732.74 g/mol

Excitation Maximum 494 nm

Emission Maximum 517 nm

Extinction Coefficient 73,000 cm⁻¹M⁻¹

Solubility Good in water, DMSO, and DMF

Storage Temperature -20°C, desiccated and protected from light

Source: Fidabio Shop, Lumiprobe, Thermo Fisher Scientific

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is crucial for the safe handling and disposal of

AF488 NHS ester.

Preparation of Stock Solutions:

Acclimatization: Before use, allow the vial of AF488 NHS ester to warm to room temperature

to prevent condensation, as the compound is moisture-sensitive.
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Solvent Addition: Prepare a stock solution by dissolving the solid in an anhydrous, amine-

free solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). This should be

done in a fume hood.

Storage of Stock Solution: It is not recommended to store the reactive dye in DMSO. If

aliquoting is necessary, use a volatile solvent, evaporate the solvent, and store the solid

aliquots frozen, desiccated, and protected from light.

Handling During Experimentation:

Maintain PPE: Wear the recommended PPE at all times during the experimental procedure.

Avoid Inhalation and Contact: Handle the compound carefully to avoid creating dust. Prevent

contact with skin, eyes, and clothing.

Clean Up Spills Promptly: In case of a small spill, sweep up the solid material promptly and

dispose of it according to local regulations. For larger spills, avoid dispersal, sweep up, and

dispose of as hazardous waste.

Disposal Plan:

The primary reactivity of concern for disposal is the NHS ester group, which is susceptible to

hydrolysis.

Quenching the NHS Ester: Before disposal, the reactive NHS ester must be hydrolyzed. This

can be achieved by adding a basic aqueous solution.

For every 1 mg of solid AF488 NHS ester waste, add 1 mL of a 1 M sodium bicarbonate

solution.

If dealing with a solution in an organic solvent (e.g., DMSO), add the sodium bicarbonate

solution in a volume at least 10 times greater than the organic solvent volume.

Reaction Time: Stir the mixture at room temperature for a minimum of 4 hours to ensure

complete hydrolysis of the NHS ester into a more stable carboxylic acid.
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Final Disposal: After quenching, the resulting solution should be collected in a properly

labeled hazardous waste container and disposed of according to institutional and local

regulations.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of AF488 NHS ester.
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First Aid Measures
In the event of exposure, follow these first aid guidelines:

Inhalation: Move the individual to fresh air and seek medical advice.

Skin Contact: Wash the affected area with water for 15 minutes. If irritation occurs, seek

medical advice.

Eye Contact: Flush the eye with water for 15 minutes. If irritation occurs, seek medical

advice.

Ingestion: Seek immediate medical advice.

By implementing these safety measures, researchers can minimize risks and ensure the safe

and effective use of AF488 NHS ester in their critical work. Always consult your institution's

specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the most current

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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